Cas no 64754-35-4 (1,2-BENZENEDICARBOXYLIC ACID, 4,5-DICYANO-, DIMETHYL ESTER)

• Product Name: 1,2-BENZENEDICARBOXYLIC ACID, 4,5-DICYANO-, DIMETHYL ESTER
• CAS No: 64754-35-4
• MF: C₁₂H₈N₂O₄
• MW: 244.202922821045
• CID: 3179549
• PubChem ID: 12403435
• Update Time: 2025-04-21

1,2-BENZENEDICARBOXYLIC ACID, 4,5-DICYANO-, DIMETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1,2-BENZENEDICARBOXYLIC ACID, 4,5-DICYANO-, DIMETHYL ESTER
• Dimethyl 4,5-dicyanophthalate
• 64754-35-4
• DTXSID001334185

• Inchi： 1S/C12H8N2O4/c1-17-11(15)9-3-7(5-13)8(6-14)4-10(9)12(16)18-2/h3-4H,1-2H3
• InChI Key： LXQVKVDHAUFCJN-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#N)C(C#N)=CC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 244.04840674Da
• Monoisotopic Mass: 244.04840674Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 100Ų